Cas no 852389-01-6 (Ethyl 4-Methyl-2-(pentan-2-yl)amino-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 4-Methyl-2-(pentan-2-yl)amino-1,3-thiazole-5-carboxylate
• CAS No: 852389-01-6
• MF: C₁₂H₂₀N₂O₂S
• MW: 256.364401817322
• CID: 3108068
• PubChem ID: 4962042
• Update Time: 2025-04-21

Ethyl 4-Methyl-2-(pentan-2-yl)amino-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-methyl-2-[(1-methylbutyl)amino]-1,3-thiazole-5-carboxylate
• AKOS034637504
• ethyl4-methyl-2-[(pentan-2-yl)amino]-1,3-thiazole-5-carboxylate
• ethyl 4-methyl-2-[(pentan-2-yl)amino]-1,3-thiazole-5-carboxylate
• Z85935963
• EN300-12724
• ethyl 4-methyl-2-(pentan-2-ylamino)-1,3-thiazole-5-carboxylate
• G21593
• 852389-01-6
• CS-0232447
• Ethyl 4-Methyl-2-(pentan-2-yl)amino-1,3-thiazole-5-carboxylate

• Inchi： 1S/C12H20N2O2S/c1-5-7-8(3)13-12-14-9(4)10(17-12)11(15)16-6-2/h8H,5-7H2,1-4H3,(H,13,14)
• InChI Key： MCYKJKYTGCCEQQ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)N=C1NC(C)CCC

Computed Properties

• Exact Mass: 256.12454906Da
• Monoisotopic Mass: 256.12454906Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 340.5±34.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 4-Methyl-2-(pentan-2-yl)amino-1,3-thiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives